Cas no 338957-14-5 (2-[2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]-N-phenylacetamide)

• Product Name: 2-[2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]-N-phenylacetamide
• CAS No: 338957-14-5
• MF: C₂₃H₁₇ClN₂OS
• MW: 404.911883115768
• CID: 6786942
• PubChem ID: 4421740
• Update Time: 2025-11-01

2-[2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 338957-14-5
• 2-[2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]-N-phenylacetamide
• 5K-526S
• Oprea1_514349
• AKOS005094875

• Inchi： 1S/C23H17ClN2OS/c24-18-13-11-17(12-14-18)23-26-22(16-7-3-1-4-8-16)20(28-23)15-21(27)25-19-9-5-2-6-10-19/h1-14H,15H2,(H,25,27)
• InChI Key： LSLWYKWPGINOKO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(C2C=CC=CC=2)=C(CC(NC2C=CC=CC=2)=O)S1

Computed Properties

• Exact Mass: 404.0750120g/mol
• Monoisotopic Mass: 404.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 70.2Ų

Additional information on 2-[2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]-N-phenylacetamide

Introduction to 2-[2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]-N-phenylacetamide (CAS No. 338957-14-5)

2-[2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]-N-phenylacetamide, identified by its CAS number 338957-14-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in drug discovery and development. The presence of both chlorophenyl and phenyl groups in its core structure, coupled with the thiazole ring, suggests a rich chemical space for interaction with biological targets.

The compound's structure is a testament to the ingenuity of medicinal chemists who design molecules with specific pharmacophoric features to modulate biological pathways. The thiazole moiety is particularly noteworthy, as it is a common scaffold in many bioactive molecules. Thiazoles have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a phenylacetamide group further extends the potential biological activities of this compound, making it a promising candidate for further investigation.

In recent years, there has been a surge in the exploration of heterocyclic compounds for their therapeutic potential. The combination of 4-chlorophenyl, 4-phenyl, and 1,3-thiazol units creates a unique chemical profile that may confer distinct advantages over simpler molecules. This complexity allows for multiple points of interaction with biological targets, which can lead to enhanced efficacy and reduced side effects.

The pharmaceutical industry has increasingly relied on computational methods to predict the binding affinity and pharmacokinetic properties of novel compounds. Molecular docking studies have been particularly useful in evaluating the potential of 2-[2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]-N-phenylacetamide. These studies have suggested that the compound may interact with various enzymes and receptors, making it a versatile tool for drug discovery. For instance, preliminary data indicate that it may inhibit enzymes involved in inflammatory pathways, which could make it valuable in the treatment of chronic inflammatory diseases.

Beyond its potential as an active pharmaceutical ingredient (API), 2-[2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]-N-phenylacetamide could also serve as a key intermediate in the synthesis of more complex molecules. Its structural features make it amenable to further functionalization, allowing chemists to explore new chemical space and discover novel bioactive compounds. This flexibility is crucial in drug development, where the ability to modify a lead compound can be the difference between success and failure.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have greatly facilitated the construction of complex molecular frameworks like that of 2-[2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]-N-phenylacetamide strong>. These methods allow for more efficient and scalable production processes, which are essential for industrial applications.

In conclusion, 2-[2-(4-chlorophenyl)-4-phenyl1,3-thiazol-5-yl]-N-ph enylacetamide (CAS No. 338957-145) represents an exciting opportunity in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of new therapies.